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Compound of Interest

Compound Name: 2-Chloroethyl methyl sulfide

Cat. No.: B1221215 Get Quote

Operational Guide: Safe Handling of 2-Chloroethyl
Methyl Sulfide
This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling 2-Chloroethyl methyl sulfide (CAS 542-81-4).

Adherence to these procedures is critical due to the chemical's hazardous properties. It is a

vesicant (blistering agent), flammable, toxic, corrosive, and a potential carcinogen that must be

handled with extreme care.[1][2][3]

Hazard Summary
2-Chloroethyl methyl sulfide is classified with multiple hazard statements, indicating

significant risk upon exposure.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Liquid Flame Danger
H226: Flammable

liquid and vapor.

Acute Toxicity Skull and crossbones Danger

H302: Harmful if

swallowed. H311 +

H331: Toxic in contact

with skin or if inhaled.

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage.

Carcinogenicity Health Hazard Danger
H350: May cause

cancer.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloroethyl methyl sulfide. All equipment

must be inspected before use.
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Body Area Required Equipment
Specifications & Best
Practices

Respiratory Full-face Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with

appropriate cartridges (e.g.,

type ABEK-P2) if exposure

limits are exceeded or

symptoms occur.[4][5][6] All

handling must be conducted

within a certified chemical

fume hood.[2]

Eye/Face
Tightly-fitting Safety Goggles &

Face Shield

Goggles should conform to EN

166 (EU) or NIOSH (US)

standards. A full face shield

must be worn over goggles.[4]

Hand Chemical Impermeable Gloves

Nitrile gloves have

demonstrated good anti-

chemical performance.[2][4]

Double gloving is

recommended. Check for

degradation before and during

use.

Body
Flame-Resistant & Impervious

Clothing

Wear a chemically resistant

apron or suit over a flame-

resistant lab coat.[4] Ensure

complete body coverage.

Feet
Closed-toe Shoes & Shoe

Covers

Leather or other absorbent

materials are not suitable. Use

chemical-resistant shoe

covers.[7]

Operational Plan: From Receipt to Disposal
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This section provides step-by-step procedural guidance for the safe handling, storage, and

disposal of 2-Chloroethyl methyl sulfide.

Pre-Handling and Storage
Proper preparation is the first line of defense against accidental exposure.

Engineering Controls: Verify that the chemical fume hood has a current certification. Ensure

that a safety shower and an emergency eyewash station are unobstructed and functional.[8]

Storage: Store containers in a locked, dedicated, and well-ventilated area designated for

flammable and toxic materials.[4] The recommended storage temperature is 2-8°C in an

explosion-proof refrigerator.[8]

Ignition Sources: Ensure the handling area is free of heat, sparks, open flames, and other

ignition sources.[4] Prohibit smoking in the vicinity.[4]

PPE Check: Before handling, don all required PPE as specified in the table above. Check for

any defects.

Safe Handling Protocol
All manipulations must occur inside a chemical fume hood.

Grounding: Ground and bond the container and receiving equipment to prevent static

electricity buildup, which can be an ignition source.[4]

Tool Selection: Use only non-sparking tools and explosion-proof equipment for all transfers

and manipulations.[4][6][8]

Avoid Contact: Avoid all personal contact, including the inhalation of vapors and any contact

with skin or eyes.[4][7] Do not eat, drink, or smoke during use.[4][8]

Container Management: Keep the container tightly closed when not in use.[4] Handle empty

containers with care, as they may contain flammable and toxic residual vapors.[8] Do not

perform operations like cutting, drilling, or welding on or near containers.[7]
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Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[4][8]

Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

First-Aid Measures

Exposure Route Immediate Action

Inhalation

Remove the person to fresh air and keep them

comfortable, warm, and at rest.[7][8] If breathing

is difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[4][8]

Skin Contact

Immediately remove all contaminated clothing,

including footwear.[7] Flush skin and hair with

large amounts of running water and soap for at

least 15 minutes.[4][7][8] Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with fresh, running water

for at least 15 minutes, holding the eyelids apart

to ensure complete irrigation.[7][8] Remove

contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[4][8] Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person.[4] Seek

immediate medical attention.[8]

Spill Response Plan
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Spill Size Containment and Cleanup Protocol

Minor Spill

• Evacuate non-essential personnel. • Remove

all ignition sources immediately.[4][7] • Wearing

full PPE, contain the spill with an inert absorbent

material (e.g., vermiculite, sand, dry chemical

absorbent).[6][8] • Use non-sparking tools to

collect the absorbed material into a suitable,

sealable container for hazardous waste

disposal.[4][8] • Ventilate the area.

Major Spill

• Immediately evacuate the area and move

upwind.[7] • Alert emergency responders and

inform them of the location and nature of the

hazard.[7] • Do not attempt to clean up without

specialized training and equipment.

Decontamination and Disposal Plan
Decontamination: All surfaces and equipment must be decontaminated after use. Do not

allow wash water from cleaning to enter drains; collect it for hazardous waste disposal.[7]

Waste Disposal: 2-Chloroethyl methyl sulfide and any contaminated materials (e.g.,

gloves, absorbent, labware) must be disposed of as hazardous waste.[7]

Place waste in a segregated, sealed, and clearly labeled plastic container.[7]

Disposal must be handled by a licensed professional waste disposal service and in

accordance with all local, state, and federal regulations.[4][7]

Consult your institution's Environmental Health & Safety department for specific

procedures. Burning in a chemical incinerator equipped with an afterburner and scrubber

is a potential disposal method.[5]

Physicochemical and Toxicological Data
The following data pertains to 2-Chloroethyl methyl sulfide (CAS 542-81-4).
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Property Value

Molecular Formula C₃H₇ClS

Molecular Weight 110.61 g/mol

Appearance Liquid

Density 1.11 g/mL at 25 °C

Boiling Point
140 °C (at 760 mmHg); 55-56 °C (at 30 mmHg)

[1]

Flash Point 42 °C (107.6 °F) - closed cup

Storage Temperature 2-8 °C

Operational Workflow
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

4. Disposal
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Caption: Workflow for handling 2-Chloroethyl methyl sulfide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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